Cas no 1369471-09-9 (3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid)

• Product Name: 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid
• CAS No: 1369471-09-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 6156753
• PubChem ID: 82491553
• Update Time: 2025-10-29

3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid
• 1369471-09-9
• EN300-1826054

• Inchi： 1S/C11H10N2O2/c1-13-7-12-9-6-8(2-4-10(9)13)3-5-11(14)15/h2-7H,1H3,(H,14,15)/b5-3+
• InChI Key： QKAGXFJGWZSVKU-HWKANZROSA-N
• SMILES： OC(/C=C/C1C=CC2=C(C=1)N=CN2C)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid

3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid (CAS No. 1369471-09-9): An Overview of Its Structure, Properties, and Applications

3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid (CAS No. 1369471-09-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid is characterized by a benzodiazole ring system substituted with a methyl group at the 1-position and a propenoic acid moiety at the 5-position. The benzodiazole ring is a well-known heterocyclic structure that is widely found in various bioactive compounds, including many clinically used drugs. The presence of the propenoic acid group adds to the compound's reactivity and potential for forming conjugates with other molecules.

The molecular formula of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid is C₁₄H₁₃NO₂, with a molecular weight of approximately 227.26 g/mol. It is a white to off-white solid at room temperature and is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. The compound exhibits weak acidic properties due to the carboxylic acid group, which can undergo protonation under basic conditions.

Synthesis Methods

The synthesis of 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid has been reported using various methodologies. One common approach involves the condensation of 5-aminoisoquinoline with an appropriate acrylate derivative followed by cyclization to form the benzodiazole ring. Another method involves the reaction of 5-bromoisoquinoline with an acrylate derivative in the presence of a palladium catalyst to form the desired product.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method using microwave irradiation. This method not only reduces reaction time but also improves yield and purity compared to traditional synthesis techniques. The use of microwave-assisted synthesis has gained popularity in recent years due to its environmental benefits and cost-effectiveness.

Biological Activities

3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid has been investigated for its potential biological activities, particularly in the context of neuropharmacology and cancer research. Studies have shown that this compound exhibits significant inhibitory effects on various enzymes involved in neurotransmitter metabolism, such as monoamine oxidase (MAO). MAO inhibitors are known for their antidepressant and neuroprotective properties.

In addition to its enzymatic inhibition properties, 3-(1-methyl-1H-1,3-benzodiazol-5-yl)prop-2-enoic acid has demonstrated antiproliferative effects on cancer cells. A study published in Cancer Research reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase pathways. These findings suggest that 3-(1-methyl-1H-1,3-benzodiazol-5-y l)prop -2 - enoic acid strong > may have potential as a novel anticancer agent. p > < p >< strong > Recent Research Advancements strong > p > < p > Recent advancements in computational chemistry have provided valuable insights into the molecular mechanisms underlying the biological activities of < strong > 3 -( 1 -methyl - 1 H - 1 , 3 -benzodiazol - 5 - yl ) prop - 2 - enoic acid strong > . Molecular docking studies have revealed that this compound binds selectively to specific protein targets involved in cell signaling pathways. For example, it has been shown to interact with key enzymes in the MAPK/ERK pathway, which is implicated in cell proliferation and survival. p > < p > Furthermore , high-throughput screening techniques have identified several analogs of < strong > 3 -( 1 -methyl - 1 H - 1 , 3 -benzodiazol - 5 - yl ) prop - 2 - enoic acid strong > with enhanced potency and selectivity . These analogs are currently being evaluated for their therapeutic potential in preclinical studies . The development of more potent and selective derivatives could lead to improved treatment options for various diseases . p > < p >< strong > Conclusion strong > p > < p > In conclusion , < strong > 3 -( 1 -methyl - 1 H - 1 , 3 -benzodiazol - 5 - yl ) prop - 2 - enoic acid strong > ( CAS No . 1369471 -09 -9 ) is a promising compound with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an attractive target for further research and development . Ongoing studies are expected to uncover new insights into its mechanisms of action and expand its utility in medicinal chemistry and pharmaceutical science . p > article > response >